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Compound of Interest

Compound Name: 5-Amino-2-morpholinobenzonitrile

Cat. No.: B1281424 Get Quote

Essential Safety and Handling Guide for 5-
Amino-2-morpholinobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 5-Amino-2-morpholinobenzonitrile. The following procedural guidance is based on

available data for structurally similar compounds due to the limited safety information for this

specific chemical.

Hazard Assessment and Personal Protective
Equipment (PPE)
The primary hazards associated with 5-Amino-2-morpholinobenzonitrile are inferred from

related aromatic amine and nitrile compounds. These compounds are often harmful if

swallowed, in contact with skin, or inhaled, and can cause significant skin and eye irritation.

Some related compounds are also suspected carcinogens.[1] Therefore, a stringent approach

to personal protection is mandatory.

Recommended Personal Protective Equipment:

Safety Operating Guide
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles
Chemical splash goggles are

required at all times.

Face Shield

A face shield should be worn

over safety goggles when

there is a risk of splashes or

aerosol generation.[2]

Hand Protection Disposable Nitrile Gloves

Minimum thickness of 5-mil is

recommended for incidental

contact.[3] Gloves must be

changed immediately upon

contamination. For prolonged

contact, heavier-duty gloves

should be considered.[3]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.

Chemical-Resistant Apron

An apron should be worn over

the lab coat when handling

larger quantities or when there

is a significant splash risk.

Respiratory Protection Respirator

If work cannot be conducted in

a certified chemical fume hood,

or if aerosol generation is

likely, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

and particulates is required.[4]

Operational Plan: Safe Handling Procedures
All handling of 5-Amino-2-morpholinobenzonitrile should occur within a certified chemical

fume hood to minimize inhalation exposure.
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Step-by-Step Handling Protocol:

Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment and reagents.

Don all required PPE as outlined in the table above.

Place absorbent, plastic-backed pads on the work surface to contain any potential spills.

Handling:

Carefully weigh and dispense the solid compound, avoiding the generation of dust.

If making a solution, add the solid to the solvent slowly to prevent splashing.

Keep all containers with the compound sealed when not in use.

Post-Handling:

Decontaminate all surfaces with an appropriate solvent and cleaning agent.

Remove PPE in the correct order to avoid cross-contamination, disposing of single-use

items in the designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Workflow for Handling 5-Amino-2-morpholinobenzonitrile

Caption: Workflow for the safe handling of 5-Amino-2-morpholinobenzonitrile.

Disposal Plan
All waste containing 5-Amino-2-morpholinobenzonitrile, including contaminated PPE and

cleaning materials, must be treated as hazardous waste.

Waste Segregation and Disposal:
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Waste Type Container Disposal Procedure

Solid Waste
Labeled, sealed, and puncture-

resistant container.

Collect all solid waste,

including contaminated gloves,

wipes, and weigh papers.

Liquid Waste

Labeled, sealed, and

chemically compatible

container.

Collect all liquid waste from the

experiment and

decontamination steps. Do not

mix with incompatible waste

streams.

Sharps Waste
Labeled, puncture-proof

sharps container.

Any contaminated needles or

other sharps must be disposed

of in a designated sharps

container.

All hazardous waste must be disposed of through your institution's environmental health and

safety (EHS) office in accordance with local, state, and federal regulations. Never dispose of

this chemical down the drain or in the regular trash.[4][5]

Disposal Workflow for 5-Amino-2-morpholinobenzonitrile Waste

Caption: Workflow for the proper disposal of waste containing 5-Amino-2-
morpholinobenzonitrile.

Comparative Data of Structurally Similar
Compounds
Due to the absence of a comprehensive safety data sheet for 5-Amino-2-
morpholinobenzonitrile, the following table presents data for structurally related compounds

to provide an indication of potential properties.
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Property
2-
Aminobenzonitrile

5-Amino-2-
methylbenzonitrile

N-
Acetylmorpholine

Molecular Formula C₇H₆N₂ C₈H₈N₂ C₆H₁₁NO₂

Molecular Weight 118.14 g/mol 132.16 g/mol 129.16 g/mol

Melting Point 45-48 °C[6] 90.9 - 91.7 °C[5] 9 - 10 °C[7]

Boiling Point 267-268 °C[6] Not available 245.5 °C[7]

Flash Point 145 °C[6] Not available 122 °C[7]

Known Hazards

Harmful if swallowed,

in contact with skin, or

inhaled; Causes skin

and eye irritation; May

cause respiratory

irritation; Suspected of

causing cancer.[1]

Harmful if swallowed,

in contact with skin, or

if inhaled.[5]

Causes serious eye

irritation; May damage

fertility or the unborn

child.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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